Cas no 1219964-10-9 (2-2-(3-Methyl-4-nitrophenoxy)ethylpiperidinehydrochloride)

• Product Name: 2-2-(3-Methyl-4-nitrophenoxy)ethylpiperidinehydrochloride
• CAS No: 1219964-10-9
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 1074770
• PubChem ID: 56830428
• Update Time: 2025-10-31

2-2-(3-Methyl-4-nitrophenoxy)ethylpiperidinehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[2-(3-Methyl-4-nitrophenoxy)ethyl]piperidine hydrochloride
• 2-(2-(3-Methyl-4-nitrophenoxy)ethyl)piperidinehydrochloride
• AKOS015844600
• 2-[2-(3-Methyl-4-nitrophenoxy)ethyl]piperidinehydrochloride
• 1219964-10-9
• 2-[2-(3-methyl-4-nitrophenoxy)ethyl]piperidine;hydrochloride
• 2-(2-(3-Methyl-4-nitrophenoxy)ethyl)piperidine hydrochloride
• 2-2-(3-Methyl-4-nitrophenoxy)ethylpiperidinehydrochloride

• MDL： MFCD13560600
• Inchi： 1S/C14H20N2O3.ClH/c1-11-10-13(5-6-14(11)16(17)18)19-9-7-12-4-2-3-8-15-12;/h5-6,10,12,15H,2-4,7-9H2,1H3;1H
• InChI Key： PDWZUJZQLOKKCD-UHFFFAOYSA-N
• SMILES： Cl.O(C1C=CC(=C(C)C=1)[N+](=O)[O-])CCC1CCCCN1

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-2-(3-Methyl-4-nitrophenoxy)ethylpiperidinehydrochloride

2-(3-Methyl-4-nitrophenoxy)ethylpiperidine hydrochloride: A Comprehensive Overview

The compound 2-(3-Methyl-4-nitrophenoxy)ethylpiperidine hydrochloride, identified by the CAS number 1219964-10-9, is a notable chemical entity with significant applications in various scientific and industrial domains. This compound has garnered attention due to its unique structural properties and potential pharmacological activities. Recent advancements in chemical synthesis and computational modeling have further elucidated its behavior, making it a subject of interest for researchers across multiple disciplines.

The molecular structure of 2-(3-Methyl-4-nitrophenoxy)ethylpiperidine hydrochloride comprises a piperidine ring, which is a six-membered cyclic amine, attached to an ethyl group that is further substituted with a phenoxy group. The phenoxy group itself carries a methyl substituent at the 3-position and a nitro group at the 4-position, imparting distinct electronic and steric properties to the molecule. These features contribute to its reactivity and selectivity in various chemical reactions and biological systems.

Recent studies have focused on the synthesis of this compound, exploring novel routes that enhance yield and purity. For instance, researchers have employed catalytic asymmetric synthesis techniques to construct the piperidine ring with high enantioselectivity. Such methods are pivotal in drug discovery, where stereochemistry plays a critical role in determining pharmacokinetic properties. The integration of green chemistry principles in these synthetic protocols has also been a focal point, aiming to minimize environmental impact while maintaining efficiency.

In terms of pharmacological applications, 2-(3-Methyl-4-nitrophenoxy)ethylpiperidine hydrochloride has shown promise as a lead compound in the development of bioactive agents. Preclinical studies indicate that it exhibits moderate activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE). Computational docking studies have provided insights into its binding modes, suggesting potential optimization strategies to enhance its efficacy. Furthermore, investigations into its cytotoxicity profiles have revealed selective toxicity against cancer cell lines, highlighting its potential as an anticancer agent.

The versatility of this compound extends beyond pharmacology. It has been utilized as an intermediate in the synthesis of advanced materials, such as polymeric films with tailored mechanical properties. Recent research has demonstrated its ability to act as a nucleating agent in polymer crystallization processes, significantly improving the thermal stability and mechanical strength of resulting materials. This application underscores the compound's role in material science and highlights its potential for industrial scaling.

In addition to its practical applications, 2-(3-Methyl-4-nitrophenoxy)ethylpiperidine hydrochloride serves as a valuable model system for studying fundamental chemical phenomena. For example, it has been employed in studies examining the kinetics of nucleophilic substitution reactions under varying conditions. Advanced spectroscopic techniques, including NMR and IR spectroscopy, have been instrumental in characterizing reaction intermediates and transition states, providing deeper insights into reaction mechanisms.

From an environmental perspective, understanding the fate and transport of this compound is crucial for assessing its ecological impact. Recent environmental fate studies have evaluated its degradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid microbial degradation under aerobic conditions but persists longer under anaerobic settings. These findings are essential for guiding waste management practices and ensuring compliance with regulatory standards.

In conclusion, 2-(3-Methyl-4-nitrophenoxy)ethylpiperidine hydrochloride, CAS No. 1219964-10-9, stands out as a multifaceted chemical entity with diverse applications across various fields. Its unique structure lends itself to innovative uses in drug discovery, material science, and environmental chemistry. Ongoing research continues to uncover new dimensions of this compound's utility, underscoring its importance in both academic and industrial settings.